Cas no 146070-04-4 (1H-1,4,7-TRIAZONINE, OCTAHYDRO-1,4,7-TRIS(4-MERCAPTOBENZOYL)-)
146070-04-4 structure
Product Name:1H-1,4,7-TRIAZONINE, OCTAHYDRO-1,4,7-TRIS(4-MERCAPTOBENZOYL)-
CAS No:146070-04-4
MF:C27H27N3O3S3
MW:537.716582536697
CID:3214020
PubChem ID:85673761
Update Time:2025-04-21
1H-1,4,7-TRIAZONINE, OCTAHYDRO-1,4,7-TRIS(4-MERCAPTOBENZOYL)- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,4,7-TRIAZONINE, OCTAHYDRO-1,4,7-TRIS(4-MERCAPTOBENZOYL)-
- DTXSID101180488
- 146070-04-4
-
- Inchi: 1S/C27H27N3O3S3/c31-25(19-1-7-22(34)8-2-19)28-13-15-29(26(32)20-3-9-23(35)10-4-20)17-18-30(16-14-28)27(33)21-5-11-24(36)12-6-21/h1-12,34-36H,13-18H2
- InChI Key: KDTCLEMGHDZSSD-UHFFFAOYSA-N
- SMILES: SC1C=CC(=CC=1)C(N1CCN(C(C2C=CC(=CC=2)S)=O)CCN(C(C2C=CC(=CC=2)S)=O)CC1)=O
Computed Properties
- Exact Mass: 537.12145525Da
- Monoisotopic Mass: 537.12145525Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 3
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 63.9Ų
1H-1,4,7-TRIAZONINE, OCTAHYDRO-1,4,7-TRIS(4-MERCAPTOBENZOYL)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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